Cas no 32448-32-1 (1,2-diphytanoylphosphatidylcholine)

• Product name: 1,2-diphytanoylphosphatidylcholine
• CAS No: 32448-32-1
• MF: C₄₈H₉₆NO₈P
• MW: 846.25154
• CID: 916938
• PubChem ID: 169428

1,2-diphytanoylphosphatidylcholine Chemical and Physical Properties

Names and Identifiers

• 1,2-diphytanoylphosphatidylcholine
• 2,3-Bis[(3,7,11,15-tetramethylhexadecanoyl)oxy]propyl 2-(trimethylazaniumyl)ethyl phosphate
• 2,3-bis[(3,7,11,15-tetramethylhexadecanoyl)oxy]propyl 2-(trimethylammonio)ethyl phosphate
• DTXSID80954198
• DB-226785
• 2,3-Bis(3,7,11,15-tetramethylhexadecanoyloxy)propyl 2-trimethylazaniumylethyl phosphate
• Dphypc
• 1,2-Diphytanoyl-sn-glycero-3-phosphocholine
• 3,5,9-Trioxa-4-phosphapentacosan-1-aminium, 4-hydroxy-N,N,N,12,16,20,24-heptamethyl-10-oxo-7-((3,7,11,15-tetramethyl-1-oxohexadecyl)oxy)-, hydroxide, inner salt, 4-oxide
• 64626-70-6
• 32448-32-1
• Diphytanoyl lecithin
• 2,3-Bis((3,7,11,15-tetramethylhexadecanoyl)oxy)propyl (2-(trimethylammonio)ethyl) phosphate
• DTXSID30276594
• PD088569

• Inchi： InChI=1S/C48H96NO8P/c1-38(2)20-14-22-40(5)24-16-26-42(7)28-18-30-44(9)34-47(50)54-36-46(37-56-58(52,53)55-33-32-49(11,12)13)57-48(51)35-45(10)31-19-29-43(8)27-17-25-41(6)23-15-21-39(3)4/h38-46H,14-37H2,1-13H3
• InChI Key： UKDDQGWMHWQMBI-UHFFFAOYSA-N
• SMILES： CC(C)CCCC(C)CCCC(C)CCCC(C)CC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CC(C)CCCC(C)CCCC(C)CCCC(C)C

Computed Properties

• Exact Mass: 845.68778
• Monoisotopic Mass: 845.687356
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 58
• Rotatable Bond Count: 40
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.8
• Topological Polar Surface Area: 111

Experimental Properties

• PSA: 111.19